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Compound of Interest

Compound Name: Tris(2-methoxyethoxy)vinylsilane

Cat. No.: B093991 Get Quote

Essential Safety and Handling Guide for Tris(2-
methoxyethoxy)vinylsilane
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Tris(2-methoxyethoxy)vinylsilane (CAS No. 1067-53-4). It

is intended for researchers, scientists, and professionals in drug development to ensure safe

laboratory practices.

Chemical Identifier:

Name: Tris(2-methoxyethoxy)vinylsilane

Synonyms: Tris(methoxyethoxy) Vinyl, 6-Ethenyl-6-(Methoxyethoxy)-2,5,7,10-Tetraoxa-6-

Silaundecane[1]

CAS Number: 1067-53-4

Hazard Identification and Personal Protective
Equipment (PPE)
Tris(2-methoxyethoxy)vinylsilane is classified with significant health hazards, primarily as a

reproductive toxin.[2][3] It is crucial to adhere to the following personal protective equipment

guidelines to minimize exposure.
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Table 1: Personal Protective Equipment (PPE) Requirements

Protection Type Specification Rationale & Citation

Eye Protection

Chemical goggles or safety

glasses with side-shields

conforming to EN166 (EU) or

NIOSH (US).[4]

To prevent eye contact which

can cause irritation. Contact

lenses should not be worn.[5]

Hand Protection
Neoprene or nitrile rubber

gloves.[5]

To prevent skin contact.

Gloves must be inspected prior

to use.[2][4]

Skin and Body

Wear suitable protective

clothing, which may include

impervious or fire/flame-

resistant clothing.[2][3][5]

To prevent skin exposure.

Respiratory

Use a NIOSH-certified organic

vapor (black cartridge)

respirator or a full-face

respirator with multi-purpose

combination (US) or type

ABEK (EN 14387) respirator

cartridges where inhalation

exposure may occur.[4][5]

To protect against breathing

vapors or mists.[2][5]

First Aid Measures
Immediate medical attention is required for any exposure. Always show the Safety Data Sheet

(SDS) to the attending physician.[3][4]

Table 2: First Aid Procedures
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Exposure Route First Aid Protocol

Inhalation

Move the victim to fresh air and keep at rest in a

comfortable breathing position. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration (do not use mouth-to-

mouth). Seek immediate medical attention.[3][5]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with plenty of soap and

water.[2][3][5] If skin irritation occurs, get

medical advice/attention.[5]

Eye Contact

Immediately flush eyes thoroughly with water for

at least 15 minutes, also under the eyelids.[5]

Remove contact lenses if present and easy to

do. Continue rinsing and seek medical

advice/attention.[5]

Ingestion

Rinse mouth with water.[4] Do NOT induce

vomiting. Never give anything by mouth to an

unconscious person. Call a physician or poison

control center immediately.[2]

Handling, Storage, and Spill Procedures
Proper handling and storage are critical to maintaining the chemical's stability and preventing

hazardous situations.

Operational Plan: Handling and Storage

Handling:

Obtain special instructions before use and do not handle until all safety precautions have

been read and understood.[3][4][5]

Use only in a well-ventilated area or under a chemical fume hood.[5]

Avoid contact with eyes, skin, and clothing, and do not breathe vapors or mists.[5]
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Wash hands thoroughly after handling.[5]

Keep away from open flames, hot surfaces, and sources of ignition.

Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[5]

Store locked up.[2][3][5]

Store away from heat and incompatible materials such as oxidizing agents and strong

bases.[5]

Emergency Plan: Spill and Leak Containment

Evacuation: Evacuate personnel to safe areas and keep people away from and upwind of

the spill/leak.[1][2][4]

Ventilation and Ignition Sources: Ensure adequate ventilation and remove all sources of

ignition.[1][2]

Personal Protection: Wear appropriate personal protective equipment as detailed in Table 1.

[2]

Containment: Prevent further leakage or spillage if safe to do so. Contain spills with dikes or

absorbents to prevent migration into sewers or streams.[4][5]

Clean-up: Soak up with inert absorbent material. Collect and place in suitable, closed

containers for disposal.[2][4][5] Use spark-proof tools and explosion-proof equipment.[2][3]

Disposal Plan
Dispose of contents and containers in accordance with local, national, and international

regulations.

Waste Disposal:

The recommended method of disposal is incineration.[5]
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Dispose of waste at a licensed waste disposal facility.[5]

Do not dispose of waste into the sewer system.[5]

Environmental Precautions:

Avoid release to the environment.[1][5]

Procedural Workflow and Logic
The following diagram illustrates the decision-making process for handling Tris(2-
methoxyethoxy)vinylsilane, from preparation to emergency response.

Preparation & Risk Assessment

Chemical Handling

Storage

Waste Disposal

Emergency Event

Spill or Leak Personal Exposure

Spill Response Protocol First Aid Measures

Seek Medical Attention

Click to download full resolution via product page
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Caption: Workflow for handling Tris(2-methoxyethoxy)vinylsilane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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